Cas no 2228515-05-5 (tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate
• CAS No: 2228515-05-5
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6494008
• PubChem ID: 165966844
• Update Time: 2025-05-20

tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate
• 2228515-05-5
• EN300-1886994
• tert-butyl N-[5-(1-amino-2-hydroxyethyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)15-9-13-4-7(5-14-9)8(12)6-16/h4-5,8,16H,6,12H2,1-3H3,(H,13,14,15,17)
• InChI Key： XNFWUBOSVOJSAJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate

tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate, identified by the CAS number NO2228515-05-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring substituted with a tert-butyl carbamate group and an amino alcohol side chain, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate in the synthesis of bioactive compounds. Its structure allows for easy functionalization, enabling researchers to explore its potential as a precursor for drugs targeting various diseases. The presence of the pyrimidine ring, a common motif in many biologically active molecules, contributes to its versatility. Additionally, the amino alcohol side chain provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding.

The synthesis of tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate involves a multi-step process that includes nucleophilic substitution and carbonyl chemistry. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further studies. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the compound.

In terms of applications, tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate has shown promise in drug discovery programs targeting cancer, inflammation, and infectious diseases. Its ability to modulate key biological pathways makes it a valuable tool for researchers. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease progression. Furthermore, its structural flexibility allows for the development of prodrugs or delivery systems that enhance bioavailability and reduce toxicity.

The latest research on this compound has focused on its pharmacokinetic properties and toxicity profile. Understanding how tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate behaves in vivo is crucial for its potential use as a therapeutic agent. Preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development.

In conclusion, tert-butyl N-5-(1-amino-2-hydroxyethyl)pyrimidin-2-ylcarbamate, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as a building block for bioactive compounds and its potential therapeutic applications make it an important molecule to watch in the coming years. As research progresses, we can expect further advancements in understanding its full potential in drug discovery and beyond.